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Cat. No.: B1330201 Get Quote

Technical Guide: Physical Properties of Methyl
3-oxohexanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 3-oxohexanoate (CAS RN: 30414-54-1) is a versatile organic compound with

applications in the flavor and fragrance industry, as well as a key intermediate in the synthesis

of pharmaceuticals and agrochemicals.[1] A thorough understanding of its physical properties is

essential for its effective use in research and development, particularly for reaction setup,

purification, and formulation. This guide provides a detailed overview of the boiling point and

density of Methyl 3-oxohexanoate, including experimental protocols for their determination.

Core Physical Properties
The physical properties of Methyl 3-oxohexanoate are summarized in the table below. It is

important to note that the boiling point is significantly dependent on the ambient pressure.
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Physical Property Value Conditions

Boiling Point 84 - 86 °C at 14 mmHg

85 - 88 °C at 25 hPa

193 - 194 °C at 760 mmHg (estimated)

Density 1.017 g/mL at 20 °C

1.020 g/mL at 20/20 °C

Experimental Protocols
While specific experimental data for the determination of these values for Methyl 3-
oxohexanoate are not publicly detailed, the following are standard and widely accepted

methodologies for determining the boiling point and density of liquid organic compounds.

Determination of Boiling Point at Reduced Pressure
(Thiele Tube Method)
This method is suitable for determining the boiling point of small quantities of a liquid at various

pressures.

Apparatus:

Thiele tube

Heat-resistant mineral oil

Thermometer

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heat source (e.g., Bunsen burner)
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Vacuum source and manometer

Procedure:

A small amount of Methyl 3-oxohexanoate is placed in the small test tube.

A capillary tube, sealed at one end, is placed with the open end down into the test tube

containing the sample.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

The assembly is placed in a Thiele tube containing mineral oil, and the Thiele tube is

connected to a vacuum source and a manometer.

The system is evacuated to the desired pressure (e.g., 14 mmHg).

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heat is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid begins to enter the capillary tube.

Determination of Density using a Pycnometer or
Volumetric Flask
This method provides a precise measurement of the density of a liquid.

Apparatus:

Pycnometer or a calibrated volumetric flask with a stopper
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Analytical balance (accurate to ±0.001 g)

Constant temperature water bath

Thermometer

Procedure:

The empty, clean, and dry pycnometer or volumetric flask is weighed accurately on an

analytical balance.

The vessel is filled with Methyl 3-oxohexanoate up to the calibration mark, ensuring there

are no air bubbles.

The filled vessel is placed in a constant temperature water bath until it reaches thermal

equilibrium (e.g., 20 °C).

The volume is adjusted precisely to the calibration mark, accounting for any thermal

expansion or contraction.

The exterior of the vessel is carefully dried, and it is weighed again.

The density is calculated by dividing the mass of the liquid (weight of the filled vessel minus

the weight of the empty vessel) by the calibrated volume of the vessel.

Logical Relationships and Applications
Methyl 3-oxohexanoate serves as a foundational molecule for various applications. Its

chemical structure allows it to be a versatile building block in organic synthesis.

Methyl 3-oxohexanoate

Flavor & Fragrance Industry
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Applications of Methyl 3-oxohexanoate.

The diagram above illustrates the primary applications of Methyl 3-oxohexanoate. It is used

directly in the flavor and fragrance industry and serves as a crucial intermediate for the

synthesis of more complex molecules in the pharmaceutical and agrochemical sectors.[1]

Furthermore, it is a valuable building block in general organic synthesis research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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